Cas no 90324-10-0 (1-{[(1E)-2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino}imidazolidin-2-one)
![1-{[(1E)-2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino}imidazolidin-2-one structure](https://www.kuujia.com/scimg/cas/90324-10-0x500.png)
90324-10-0 structure
Product name:1-{[(1E)-2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino}imidazolidin-2-one
1-{[(1E)-2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino}imidazolidin-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-{[(1E)-2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino}imidazolidin-2-one
- 1-[(E)-[2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino]imidazolidin-2-one
- 2-IMIDAZOLIDINONE, 1-(((5-NITRO-2-FUROYL)METHYLENE)AMINO)-
- BRN 0684088
- 1-(((5-Nitro-2-furoyl)methylene)amino)-2-imidazolidinone
- 90324-10-0
- 1-(5-Nitro-2-furyl-glyoxylideneamino)-2-imidazolidone
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- Inchi: InChI=1S/C9H8N4O5/c14-6(5-11-12-4-3-10-9(12)15)7-1-2-8(18-7)13(16)17/h1-2,5H,3-4H2,(H,10,15)/b11-5+
- InChI Key: FWCHABIGPABAII-VZUCSPMQSA-N
- SMILES: C1CN(C(=O)N1)N=CC(=O)C2=CC=C(O2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 252.049469
- Monoisotopic Mass: 252.049469
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
- XLogP3: 0.4
Experimental Properties
- Density: 1.713
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.714
1-{[(1E)-2-(5-nitrofuran-2-yl)-2-oxoethylidene]amino}imidazolidin-2-one Related Literature
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W. Rahmah,Z. Wang,S. Kawi React. Chem. Eng., 2021,6, 401-417
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3. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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